Cas no 1252686-51-3 (1-Propanone, 1-[(4R)-4-(1-methylethyl)-2-thioxo-3-oxazolidinyl]-)

• Product Name: 1-Propanone, 1-[(4R)-4-(1-methylethyl)-2-thioxo-3-oxazolidinyl]-
• CAS No: 1252686-51-3
• MF: C₉H₁₅NO₂S
• MW: 201.28590130806
• CID: 2358068
• PubChem ID: 34174818
• Update Time: 2024-11-02

1-Propanone, 1-[(4R)-4-(1-methylethyl)-2-thioxo-3-oxazolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-[(4R)-4-(1-Methylethyl)-2-thioxo-3-oxazolidinyl]-1-propanone
• 1-Propanone, 1-[(4R)-4-(1-methylethyl)-2-thioxo-3-oxazolidinyl]-
• 1-[(4R)-4-(1-Methylethyl)-2-thioxo-3-oxazolidinyl]-
• (R)-1-(4-Isopropyl-2-thioxooxazolidin-3-yl)propan-1-one
• 1-[(4R)-4-propan-2-yl-2-sulfanylidene-1,3-oxazolidin-3-yl]propan-1-one
• AS-80091
• 1-[(4R)-4-isopropyl-2-sulfanylidene-1,3-oxazolidin-3-yl]propan-1-one
• E81170
• 1-[(4R)-4-(propan-2-yl)-2-sulfanylidene-1,3-oxazolidin-3-yl]propan-1-one
• 1252686-51-3
• CS-0097433

• Inchi： 1S/C9H15NO2S/c1-4-8(11)10-7(6(2)3)5-12-9(10)13/h6-7H,4-5H2,1-3H3/t7-/m0/s1
• InChI Key： FIEFJRBGCDTCBC-ZETCQYMHSA-N
• SMILES： S=C1N(C(CC)=O)[C@@H](CO1)C(C)C

Computed Properties

• Exact Mass: 201.08234989g/mol
• Monoisotopic Mass: 201.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines